Cas no 445033-81-8 ((E)-N'-(1,4-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N,N-dimethylmethanimidamide)

• Product Name: (E)-N'-(1,4-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N,N-dimethylmethanimidamide
• CAS No: 445033-81-8
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• MDL: MFCD01315922
• CID: 5233361
• Update Time: 2026-03-08

(E)-N'-(1,4-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N,N-dimethylmethanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,4-DIMETHYL-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)-N,N-DIMETHYLIMINOFORMAMIDE
• (E)-N'-(1,4-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N,N-dimethylmethanimidamide
• Methanimidamide, N'-(1,6-dihydro-1,4-dimethyl-6-oxo-2-pyrimidinyl)-N,N-dimethyl-
• N'-(1,4-dimethyl-6-oxopyrimidin-2-yl)-N,N-dimethylmethanimidamide

• MDL： MFCD01315922
• Inchi： 1S/C9H14N4O/c1-7-5-8(14)13(4)9(11-7)10-6-12(2)3/h5-6H,1-4H3/b10-6+
• InChI Key： DHVYKHHGJQNMCS-UXBLZVDNSA-N
• SMILES： O=C1C=C(C)N=C(/N=C/N(C)C)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: -0.1
• Topological Polar Surface Area: 48.3

Additional information on (E)-N'-(1,4-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N,N-dimethylmethanimidamide

Comprehensive Overview of (E)-N'-(1,4-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N,N-dimethylmethanimidamide (CAS No. 445033-81-8)

The compound (E)-N'-(1,4-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N,N-dimethylmethanimidamide (CAS No. 445033-81-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidinone core and an imidamide functional group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most searched questions in AI-driven drug discovery platforms is how heterocyclic compounds like (E)-N'-(1,4-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N,N-dimethylmethanimidamide contribute to targeted therapy. This compound's pyrimidine scaffold is known for its role in modulating enzyme activity, particularly in kinase inhibition, a hot topic in cancer research. Researchers are increasingly leveraging computational chemistry tools to predict its interactions with biological targets, aligning with the growing demand for in silico screening methodologies.

In the context of sustainable agriculture, derivatives of pyrimidinones are being investigated for their pesticidal and herbicidal properties. The dimethylmethanimidamide moiety in CAS No. 445033-81-8 may enhance binding affinity to pest-specific proteins, a feature highlighted in recent green chemistry forums. This aligns with the surge in searches for eco-friendly agrochemicals and biodegradable alternatives, reflecting broader environmental concerns.

Synthetic accessibility is another focal point. The E-configuration of this compound underscores its stereochemical precision, a recurring theme in organic synthesis discussions. Laboratories optimizing catalytic asymmetric reactions often reference such structures to improve yield and selectivity. Notably, CAS No. 445033-81-8 has been cited in patents exploring one-pot multicomponent reactions, a technique gaining traction in high-throughput synthesis workflows.

From a material science perspective, the compound's conjugated system suggests potential in organic electronics. Its ability to form charge-transfer complexes could be exploited in optoelectronic devices, a trending niche in nanotechnology searches. This dual applicability in life sciences and advanced materials exemplifies the interdisciplinary appeal of 445033-81-8.

Quality control remains critical, as evidenced by frequent searches for HPLC purification protocols and spectroscopic characterization (e.g., NMR, LC-MS) of such compounds. The methyl groups in (E)-N'-(1,4-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N,N-dimethylmethanimidamide produce distinct spectral signatures, aiding in analytical verification—a key step in Good Manufacturing Practice (GMP) compliance.

In summary, CAS No. 445033-81-8 represents a versatile building block with cross-disciplinary relevance. Its integration into drug discovery pipelines, agrochemical innovation, and smart material development positions it at the forefront of modern chemical research, addressing both scientific curiosity and industrial demand.